Cas no 207569-13-9 (Nickel(II) hexafluoroacetylacetonate hydrate)

Nickel(II) hexafluoroacetylacetonate hydrate is a coordination compound with the formula Ni(hfac)₂·xH₂O, where hfac represents the hexafluoroacetylacetonate ligand. This thermally stable, volatile complex is widely used in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for depositing nickel-containing thin films with high purity and uniformity. Its excellent solubility in organic solvents and low decomposition temperature make it suitable for precise thin-film applications in electronics and catalysis. The hexafluoroacetylacetonate ligand enhances volatility and reduces residual carbon content in deposited films. This compound is particularly valuable in semiconductor manufacturing and nanostructured material synthesis due to its consistent performance and compatibility with advanced deposition techniques.

Nickel(II) hexafluoroacetylacetonate hydrate structure

207569-13-9 structure

Product name:Nickel(II) hexafluoroacetylacetonate hydrate

CAS No:207569-13-9

MF:C₁₀H₄F₁₂NiO₅

MW:490.810007095337

MDL:MFCD00150916

CID:2602477

PubChem ID:24860667

Nickel(II) hexafluoroacetylacetonate hydrate Chemical and Physical Properties

Names and Identifiers

- (E)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one,nickel,hydrate
- (Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;nickel(2+);hydrate
- Bis(hexafluoroacetylacetonato)nickel (II) hydrate
- 207569-13-9
- Nickel(II) hexafluoroacetylacetonate hydrate
- MDL： MFCD00150916
- Inchi： InChI=1S/2C5H2F6O2.Ni.H2O/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;;/h2*1,12H;;1H2/q;;+2;/p-2
- InChI Key： OMCOVIODBHSWJG-SUXDNRKISA-L
- SMILES： C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.[Ni+2].O

Computed Properties

Exact Mass: 489.922053g/mol
Monoisotopic Mass: 489.922053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 210
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.3Å²

Experimental Properties

Melting Point: 213 °C (dec.) (lit.)

Nickel(II) hexafluoroacetylacetonate hydrate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H312-H315-H317-H319-H332-H334-H335-H350
Warning Statement： P201-P261-P280-P305+P351+P338-P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 45-20/21/22-36/37/38-42/43
Safety Instruction： 53-26-36/37/39-45
Hazardous Material Identification：

Nickel(II) hexafluoroacetylacetonate hydrate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-236170A-5 g	Nickel(II) hexafluoroacetylacetonate hydrate,	207569-13-9		5g	￥1,971.00	2023-07-10
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601387-5g	Nickel(II) hexafluoroacetylacetonate hydrate	207569-13-9	98%	5g	¥1200.0	2024-07-19
Cooke Chemical	S5787249-5g	Nickel(II)hexafluoroacetylacetonatehydrate	207569-13-9	98%	5g	RMB 537.81	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02249-5g	Nickel(II) hexafluoroacetylacetonate hydrate 98%	207569-13-9	98%	5g	¥948.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-236170-1 g	Nickel(II) hexafluoroacetylacetonate hydrate,	207569-13-9		1g	￥564.00	2023-07-10
Ambeed	A967108-5g	Nickel(II) hexafluoroacetylacetonate xhydrate	207569-13-9	95%	5g	$90.0	2025-02-25
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601387-1g	Nickel(II) hexafluoroacetylacetonate hydrate	207569-13-9	98%	1g	¥320.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	339709-5G	Nickel(II) hexafluoroacetylacetonate hydrate	207569-13-9		5g	¥963.66	2023-12-08
SHENG KE LU SI SHENG WU JI SHU	sc-236170-1g	Nickel(II) hexafluoroacetylacetonate hydrate,	207569-13-9		1g	￥564.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-236170A-5g	Nickel(II) hexafluoroacetylacetonate hydrate,	207569-13-9		5g	￥1971.00	2023-09-05

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Additional information on Nickel(II) hexafluoroacetylacetonate hydrate

Comprehensive Overview of Nickel(II) Hexafluoroacetylacetonate Hydrate (CAS No. 207569-13-9)

Nickel(II) hexafluoroacetylacetonate hydrate (CAS 207569-13-9) is a specialized coordination compound widely utilized in advanced material synthesis and catalytic applications. Its unique molecular structure, featuring a hexafluoroacetylacetonate ligand, enhances thermal stability and solubility in organic solvents, making it indispensable in industries ranging from electronics to nanotechnology. Researchers frequently search for "nickel hexafluoroacetylacetonate properties" or "CAS 207569-13-9 applications," reflecting its growing relevance in cutting-edge technologies.

The compound’s hydrate form ensures controlled reactivity, a critical factor for precision-driven processes like atomic layer deposition (ALD) and chemical vapor deposition (CVD). These methods are pivotal for manufacturing semiconductors and thin-film coatings, aligning with the surge in demand for "high-purity metalorganic precursors." Its fluorinated ligands also contribute to low decomposition temperatures, a trait highly sought after in eco-friendly synthesis routes—answering queries such as "sustainable metal-organic compounds."

Analytical studies highlight the compound’s role in producing nickel-based nanomaterials, a hotspot due to their applications in energy storage (e.g., batteries and supercapacitors). Searches for "nickel(II) complexes in energy materials" underscore this trend. Additionally, its compatibility with non-aqueous solvents makes it a candidate for homogeneous catalysis, addressing industrial needs for efficient, selective transformations.

From a safety perspective, Nickel(II) hexafluoroacetylacetonate hydrate requires handling under inert conditions, yet its non-pyrophoric nature distinguishes it from more hazardous alternatives. This balance of performance and manageability fuels its adoption in academic and industrial labs, particularly among users exploring "air-sensitive compound handling" or "metal-organic chemical safety."

Innovations in coordination chemistry continue to expand the utility of CAS 207569-13-9. Recent studies investigate its potential in photoluminescent materials and as a dopant for optoelectronic devices, resonating with searches like "nickel complexes in OLEDs." As material science evolves, this compound’s versatility ensures its prominence in both research and commercial spheres.